Cas no 289-80-5 (Pyridazine)

• Product Name: Pyridazine
• CAS No: 289-80-5
• MF: C₄H₄N₂
• MW: 80.0879602432251
• MDL: MFCD00006463
• CID: 36703
• PubChem ID: 9259
• Update Time: 2025-04-18

Pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine
• 1,2-Diazabenzene
• o-diazine
• Pyridazin
• 1,2-DIAZINE
• AKOS 92457
• ORTHODIAZINE
• OIZINE
• EINECS 206-025-5
• Pyridiazine
• NSC 90792
• 1,2-Diazin
• PBMFSQRYOILNGV-UHFFFAOYSA-N
• 449GLA0653
• Pyridazine, 98+%
• Pyridazine, 98%
• PubChem17789
• KSC204Q0B
• NSC90792
• BCP22434
• STL373492
• SBB059541
• BBL027585
• TRA0094662
• VP30036
• SY008960
• UNII-449GLA0653
• F14906
• PYRIDAZINE [MI]
• AM20090381
• FT-0631900
• EN300-85759
• NS00041506
• AKOS000281293
• CS-W007494
• PB42471
• A819700
• W-202210
• P0616
• NSC-90792
• MFCD00006463
• CHEMBL15719
• 289-80-5
• InChI=1/C4H4N2/c1-2-4-6-5-3-1/h1-4
• DTXSID7059777
• HY-W007494
• CHEBI:30954
• Q420238
• DB-030300
• DTXCID7037892

• MDL： MFCD00006463
• Inchi： 1S/C4H4N2/c1-2-4-6-5-3-1/h1-4H
• InChI Key： PBMFSQRYOILNGV-UHFFFAOYSA-N
• SMILES： N1C=CC=CN=1
• BRN： 103906

Computed Properties

• Exact Mass: 80.03740
• Monoisotopic Mass: 80.037448
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 30.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.7
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: Not available
• Density: 1.103 g/mL at 25 °C(lit.)
• Melting Point: -8°C(lit.)
• Boiling Point: 208°C
• Flash Point: Degrees Fahrenheit:185°F
  Degrees Celsius:85°C
  
• Refractive Index: n20/D 1.524(lit.)
• Water Partition Coefficient: Miscible
• PSA: 25.78000
• LogP: 0.47660
• Merck: 7969
• pka: 2.24(at 20℃)
• FEMA: 3615
• Sensitiveness: Sensitive to heat and air
• Solubility: Not available

Pyridazine Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：8-10
• RTECS：UR5267000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：S23;S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives